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Compound of Interest

Compound Name: 5-Chlorovaleric acid

Cat. No.: B053291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chlorovaleric acid, a versatile

bifunctional organic compound. It serves as a crucial building block in synthetic organic

chemistry and is of particular interest to professionals in pharmaceutical development. This

document outlines its chemical and physical properties, safety and handling guidelines, and

detailed experimental protocols for its synthesis and derivatization.

Core Properties and Identifiers
5-Chlorovaleric acid, also known as 5-chloropentanoic acid, is an organochlorine compound

featuring a carboxylic acid functional group and a terminal chlorine atom.[1] This unique

structure allows it to function as a linear C5 spacer and a versatile precursor in the synthesis of

more complex molecules, including heterocyclic compounds and polymers.[2] Its CAS Registry

Number is 1119-46-6.[3]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for 5-
Chlorovaleric acid.

Table 1: Chemical Identifiers and Molecular Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b053291?utm_src=pdf-interest
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6338110.htm
https://www.benchchem.com/product/b053291
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1119466&Mask=80
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://www.benchchem.com/product/b053291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1119-46-6

Molecular Formula C₅H₉ClO₂

Molecular Weight 136.58 g/mol

IUPAC Name 5-chloropentanoic acid

Synonyms 5-Chloropentanoic acid, δ-Chloropentanoic acid

SMILES C(CCCl)CC(=O)O

InChI 1S/C5H9ClO2/c6-4-2-1-3-5(7)8/h1-4H2,(H,7,8)

InChIKey YSXDKDWNIPOSMF-UHFFFAOYSA-N

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow clear liquid or solid

Melting Point 18 °C

Boiling Point 136 °C at 14 mmHg

Density 1.170 g/mL at 20 °C

Refractive Index n20/D 1.454

Flash Point >110 °C (>230 °F)

Solubility Soluble in water

Table 3: Safety and Hazard Information
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Hazard Category GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye

Damage/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.

Note: Safety information may vary by supplier and concentration. Always consult the specific

Safety Data Sheet (SDS) before handling.

Applications in Research and Development
5-Chlorovaleric acid is a valuable intermediate in various industrial and research applications:

Pharmaceutical Synthesis: It is a key starting material for the synthesis of various active

pharmaceutical ingredients (APIs).[4] For instance, its derivative, 5-chlorovaleryl chloride, is

an important intermediate in the synthesis of the anti-thrombotic drugs cilostazol and

apixaban.[5][6]

Agrochemicals: The compound is utilized in the formulation of agrochemicals, contributing to

the development of herbicides and pesticides.[4]

Polymer Chemistry: It is employed in the synthesis of polymers, helping to create materials

with specific properties for various applications.[4]

Biochemical Research: Researchers use 5-chlorovaleric acid to study metabolic pathways

and enzyme activities.[4]

Experimental Protocols
Detailed methodologies for the synthesis of 5-Chlorovaleric acid and its subsequent

conversion to the highly reactive 5-chlorovaleryl chloride are presented below. These protocols

are based on established industrial and laboratory procedures.
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Synthesis of 5-Chlorovaleric Acid from 1,4-
Dichlorobutane
A common industrial route for the synthesis of 5-Chlorovaleric acid starts from 1,4-

dichlorobutane.[2] The process involves a two-step reaction: cyanidation followed by

hydrolysis.[7]

Step 1: Cyanidation of 1,4-Dichlorobutane to 5-Chlorovaleronitrile

Reaction Setup: In a suitable reactor, charge 1,4-dichlorobutane and a phase-transfer

catalyst, such as tetrabutylammonium bromide.[8]

Reaction Conditions: Heat the mixture to 80-85°C with stirring.[8]

Addition of Sodium Cyanide: Slowly add an aqueous solution of sodium cyanide to the

reaction mixture over several hours.[8]

Reaction Completion and Work-up: After the addition is complete, continue stirring at 80-

85°C for an additional hour. Cool the reaction mixture and separate the organic and aqueous

phases. The organic phase contains the desired 5-chlorovaleronitrile.[8]

Step 2: Hydrolysis of 5-Chlorovaleronitrile to 5-Chlorovaleric Acid

Reaction Setup: Charge the 5-chlorovaleronitrile-containing organic phase into a reactor.[8]

Acid Hydrolysis: Add concentrated hydrochloric acid to the reactor.[8]

Reaction Conditions: Heat the mixture to 55-70°C and stir for approximately 5 hours.[8]

Work-up and Isolation: Cool the reaction mixture and add water to dissolve any solid

ammonium chloride. Separate the organic phase, which contains 5-Chlorovaleric acid in

1,4-dichlorobutane. The final product can be isolated through distillation.[8]

Conversion of 5-Chlorovaleric Acid to 5-Chlorovaleryl
Chloride
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The conversion of 5-Chlorovaleric acid to its more reactive acid chloride derivative is a crucial

step for many synthetic applications.[7]

Reaction Setup: In a four-neck flask equipped with a reflux condenser, charge 5-
Chlorovaleric acid.[9]

Addition of Thionyl Chloride: Add thionyl chloride to the flask.[9]

Reaction Conditions: Stir the mixture at room temperature (25°C) for 15 hours or at 60°C for

10 hours.[9]

Isolation of Product: After the reaction is complete, recover the 5-chlorovaleryl chloride by

vacuum distillation.[9]

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the synthetic

protocols described above.
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Step 1: Cyanidation

Step 2: Hydrolysis
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Caption: Synthesis of 5-Chlorovaleric Acid from 1,4-Dichlorobutane.
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5-Chlorovaleric Acid

Reaction at 25-60°C

Thionyl Chloride

Vacuum Distillation

5-Chlorovaleryl Chloride
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Caption: Conversion of 5-Chlorovaleric Acid to 5-Chlorovaleryl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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